Cas no 58873-48-6 (Anthracene, 9-(1-methylethenyl)-)
58873-48-6 structure
Product Name:Anthracene, 9-(1-methylethenyl)-
CAS No:58873-48-6
MF:C17H14
MW:218.293064594269
CID:340571
PubChem ID:12660444
Update Time:2025-04-19
Anthracene, 9-(1-methylethenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Anthracene, 9-(1-methylethenyl)-
- 9-prop-1-en-2-ylanthracene
- 9-isopropenyl anthracene
- 58873-48-6
- DTXSID10506003
- 9-(PROP-1-EN-2-YL)ANTHRACENE
-
- Inchi: 1S/C17H14/c1-12(2)17-15-9-5-3-7-13(15)11-14-8-4-6-10-16(14)17/h3-11H,1H2,2H3
- InChI Key: PBMREGLSNAEOME-UHFFFAOYSA-N
- SMILES: C1(C(=C)C)C2C=CC=CC=2C=C2C=CC=CC=12
Computed Properties
- Exact Mass: 218.10962
- Monoisotopic Mass: 218.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Anthracene, 9-(1-methylethenyl)- Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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